Cas no 1806395-06-1 (Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate)

• Product Name: Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate
• CAS No: 1806395-06-1
• MF: C₁₂H₁₂BrF₃O₂S
• MW: 357.186692237854
• CID: 4978959
• Update Time: 2025-10-29

Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate

• Inchi： 1S/C12H12BrF3O2S/c1-2-18-11(17)4-3-8-5-9(13)7-10(6-8)19-12(14,15)16/h5-7H,2-4H2,1H3
• InChI Key： QLFSVPPBEYEQQT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 299
• XLogP3: 4.8
• Topological Polar Surface Area: 51.6

Additional information on Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate

Recent Advances in the Study of Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate (CAS: 1806395-06-1)

Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate (CAS: 1806395-06-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo and trifluoromethylthio functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate as a precursor in the synthesis of small-molecule inhibitors for protein kinases. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, suggesting its utility in the design of next-generation kinase inhibitors. The study highlighted the compound's unique electronic properties, attributed to the trifluoromethylthio group, which enhances binding affinity and selectivity.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in agrochemical applications. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its use in the development of novel pesticides. The trifluoromethylthio moiety was found to confer improved metabolic stability and bioavailability, making it a valuable scaffold for agrochemical design. These findings underscore the versatility of Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate across multiple domains.

Further investigations into the compound's mechanism of action have revealed its ability to modulate oxidative stress pathways. A study published in Free Radical Biology and Medicine (2023) demonstrated that derivatives of this compound exhibit significant antioxidant properties, potentially offering therapeutic benefits for conditions associated with oxidative damage, such as neurodegenerative diseases. The bromo-substituted aromatic ring was identified as a critical structural feature contributing to this activity.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate derivatives. Recent work has focused on structural modifications to improve solubility and reduce off-target effects. Computational modeling and high-throughput screening have been employed to identify optimal derivatives, as reported in a 2024 ACS Chemical Biology article. These efforts aim to translate preclinical findings into viable therapeutic candidates.

In conclusion, Ethyl 3-(3-bromo-5-(trifluoromethylthio)phenyl)propanoate (CAS: 1806395-06-1) represents a promising scaffold for drug discovery and agrochemical development. Its unique structural features and diverse biological activities make it a valuable tool for researchers. Future studies will likely focus on expanding its applications and addressing current limitations, paving the way for innovative solutions in chemical biology and medicine.